3,5-Bis(chlorosulfonyl)-2-hydroxybenzoic acid

• CAS No.: 58585-70-9
• Molecular Formula: C7H4Cl2O7S2
• Molecular Weight: 335.1 g/mol
• IUPAC Name: 3,5-bis(chlorosulfonyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C7H4Cl2O7S2/c8-17(13,14)3-1-4(7(11)12)6(10)5(2-3)18(9,15)16/h1-2,10H,(H,11,12)
• InChI Key: GHOQYEILGBUKQB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)O)S(=O)(=O)Cl)S(=O)(=O)Cl

Description

3,5-Bis(chlorosulfonyl)-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C7H4Cl2O7S2 and its molecular weight is 335.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Salicylic acid (10 g) was added to chlorosulphonic acid (60 ml) during 5 minutes. The mixture was then heated at 130°-140° C. for 90 minutes. After cooling, the mixture was cooled and then added dropwise to an excess of a mixture of ice and water, keeping the temperature below 0° C. The precipitated solid was extracted with dichloromethane, and the organic extract was dried over sodium sulphate, and concentrated in vacuo to a small volume and treated with petroleum ether (b.p. 40°-60° C.). The precipitate was filtered off and recrystallized from a large volume of toluene to give 3,5-bis(chlorosulphonyl)salicylic acid (9.95 g), m.p. 185°-187° C.